Cas no 2680812-25-1 (Benzyl 3-(2-fluoroethoxy)azetidine-1-carboxylate)

• Product Name: Benzyl 3-(2-fluoroethoxy)azetidine-1-carboxylate
• CAS No: 2680812-25-1
• MF: C₁₃H₁₆FNO₃
• MW: 253.26944732666
• CID: 5649950
• PubChem ID: 165917234
• Update Time: 2025-10-19

Benzyl 3-(2-fluoroethoxy)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680812-25-1
• benzyl 3-(2-fluoroethoxy)azetidine-1-carboxylate
• EN300-28279396
• Benzyl 3-(2-fluoroethoxy)azetidine-1-carboxylate

• Inchi： 1S/C13H16FNO3/c14-6-7-17-12-8-15(9-12)13(16)18-10-11-4-2-1-3-5-11/h1-5,12H,6-10H2
• InChI Key： KVGOMDJYLUMELB-UHFFFAOYSA-N
• SMILES： FCCOC1CN(C(=O)OCC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 253.11142153g/mol
• Monoisotopic Mass: 253.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.8Ų

Additional information on Benzyl 3-(2-fluoroethoxy)azetidine-1-carboxylate

Benzyl 3-(2-fluoroethoxy)azetidine-1-carboxylate (CAS No. 2680812-25-1): A Comprehensive Overview

Benzyl 3-(2-fluoroethoxy)azetidine-1-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 2680812-25-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of a fluoroethoxy substituent and a benzyl carboxylate group introduces unique chemical properties that make this molecule of particular interest to researchers exploring novel therapeutic agents.

The structure of Benzyl 3-(2-fluoroethoxy)azetidine-1-carboxylate consists of a five-membered azetidine ring, which is a heterocyclic compound containing one nitrogen atom. This ring system is a common motif in biologically active molecules, often serving as a scaffold for drugs targeting various diseases. The introduction of a fluoroethoxy group at the 3-position of the azetidine ring enhances the compound's lipophilicity and metabolic stability, while the benzyl carboxylate moiety provides a site for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been a growing interest in azetidine derivatives due to their potential as pharmacological agents. The fluorine atom in the fluoroethoxy group is particularly significant, as fluorine substitution can modulate the pharmacokinetic properties of molecules, including their bioavailability, metabolic clearance, and binding affinity to biological targets. This has led to extensive research into fluorinated azetidine derivatives as candidates for treating various conditions, such as inflammation, cancer, and infectious diseases.

The synthesis of Benzyl 3-(2-fluoroethoxy)azetidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluoroethoxy group typically involves nucleophilic substitution reactions, where a fluorinated alcohol reacts with an appropriately substituted azetidine precursor. The subsequent formation of the benzyl carboxylate group often involves esterification reactions, which can be carried out using various coupling reagents and catalysts.

The pharmacological properties of Benzyl 3-(2-fluoroethoxy)azetidine-1-carboxylate have been explored in several preclinical studies. These studies have highlighted its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, some research suggests that this compound may exhibit anti-inflammatory effects by modulating the activity of cyclooxygenase (COX) enzymes or inhibiting inflammatory cytokine production. Additionally, its structural features have been investigated for their potential to interact with bacterial enzymes, making it a candidate for developing novel antibiotics.

The use of computational chemistry and molecular modeling techniques has been instrumental in understanding the interactions between Benzyl 3-(2-fluoroethoxy)azetidine-1-carboxylate and biological targets. These methods allow researchers to predict binding affinities, identify key interaction sites, and optimize the compound's structure for improved efficacy. Such computational approaches are increasingly integral to drug discovery pipelines, enabling faster and more efficient development of novel therapeutics.

In conclusion, Benzyl 3-(2-fluoroethoxy)azetidine-1-carboxylate (CAS No. 2680812-25-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive molecule for developing new drugs targeting various diseases. As research in this area continues to advance, it is likely that additional applications and therapeutic benefits will be uncovered.